N-[2-[Methyl(thiophen-2-ylsulfonyl)amino]ethyl]but-2-ynamide

• IUPAC Name: N-[2-[methyl(thiophen-2-ylsulfonyl)amino]ethyl]but-2-ynamide
• InChI: InChI=1S/C11H14N2O3S2/c1-3-5-10(14)12-7-8-13(2)18(15,16)11-6-4-9-17-11/h4,6,9H,7-8H2,1-2H3,(H,12,14)
• InChI Key: VKHWJDIUEAPSAD-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN(C)S(=O)(=O)C1=CC=CS1
• Molecular Formula: C11H14N2O3S2
• Molecular Weight: 286.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. They aim to synthesize and investigate new structural prototypes with more effective pharmacological activity.